3-Carboxy Detomidine

Specification

• CAS No.: 115664-39-6
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoic acid
• Standard InChI: InChI=1S/C12H12N2O2/c1-8-9(5-10-6-13-7-14-10)3-2-4-11(8)12(15)16/h2-4,6-7H,5H2,1H3,(H,13,14)(H,15,16)
• Standard InChI Key: UYLYCKVCJPJDEL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1C(=O)O)CC2=CN=CN2
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)CC2=CN=CN2
• Appearance: White to Off-White Solid
• Melting Point: >265°C (dec.)

Introduction

3-Carboxy Detomidine is a metabolite of detomidine, a potent sedative and analgesic commonly used in veterinary medicine, particularly for sedation and pain relief in horses. Detomidine is an alpha-2 adrenergic agonist that provides sedation, analgesia, and muscle relaxation. The metabolism of detomidine involves several pathways, resulting in various metabolites, with 3-Carboxy Detomidine being one of the significant ones.

Pharmacokinetics and Metabolism

Detomidine undergoes extensive metabolism in the body, with 3-Carboxy Detomidine being identified as a major metabolite. Studies have shown that after administration of detomidine, both 3-hydroxydetomidine and 3-Carboxy Detomidine are formed and can be detected in plasma using techniques like liquid chromatography-mass spectrometry. The pharmacokinetics of these metabolites can vary based on the route of administration, such as intravenous (i.v.) versus intramuscular (i.m.) injection.

Research Findings

Research on 3-Carboxy Detomidine is primarily focused on its role as a metabolite of detomidine. Studies have shown that detomidine carboxylic acid is a major urinary metabolite, indicating significant metabolic conversion to this form. The presence of 3-Carboxy Detomidine in biological samples suggests its relevance in monitoring detomidine use and metabolism.

Data Tables

Table 1: Metabolites of Detomidine

Metabolite	Description
3-Hydroxydetomidine	Primary metabolite with some biological activity
3-Carboxy Detomidine	Major urinary metabolite, significant biological relevance

Table 2: Pharmacokinetic Parameters of Detomidine and Its Metabolites

Parameter	Detomidine	3-Hydroxydetomidine	3-Carboxy Detomidine
Half-life (hours)	Variable	Shorter than detomidine	Longer than detomidine
Peak Plasma Concentration	High after i.v.	Lower than detomidine	Lower than detomidine